4,5-Dimethylphenanthrene; 2,4,6-trinitrophenol
Catalog No.
S14548599
CAS No.
6671-11-0
M.F
C22H17N3O7
M. Wt
435.4 g/mol
Availability
In Stock
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CAS Number
6671-11-0
Product Name
4,5-Dimethylphenanthrene; 2,4,6-trinitrophenol
IUPAC Name
4,5-dimethylphenanthrene;2,4,6-trinitrophenol
Molecular Formula
C22H17N3O7
Molecular Weight
435.4 g/mol
InChI
InChI=1S/C16H14.C6H3N3O7/c1-11-5-3-7-13-9-10-14-8-4-6-12(2)16(14)15(11)13;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-10H,1-2H3;1-2,10H
InChI Key
DVHVQAGAFDVYLX-UHFFFAOYSA-N
Canonical SMILES
CC1=C2C(=CC=C1)C=CC3=CC=CC(=C32)C.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
435.10664989 g/mol
Monoisotopic Mass
435.10664989 g/mol
Heavy Atom Count
32
Dates
Modify: 2024-08-10
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